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Compound of Interest

Compound Name: aniline;oxalic acid

Cat. No.: B15184371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition
characteristics of aniline oxalate. Due to the limited availability of specific experimental data in
peer-reviewed literature, this guide combines known properties with a hypothesized
decomposition pathway based on the thermal behavior of related compounds. It also offers
detailed experimental protocols for researchers wishing to conduct their own thermal analysis
of this compound.

Physicochemical Properties of Aniline Oxalate

Aniline oxalate is an organic salt formed from the reaction of aniline and oxalic acid. A summary
of its key physical properties is presented in Table 1.
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Property Value Reference
Molecular Formula CsH11NOa4

Molecular Weight 185.18 g/mol

Appearance White crystalline solid

Melting Point 150 °C

Decomposition Temperature 175 °C

Proposed Thermal Decomposition Pathway

While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)
data for aniline oxalate are not readily available in the public domain, a plausible decomposition
pathway can be proposed based on the known thermal behavior of other amine salts and
oxalates. The decomposition is expected to occur in multiple stages.

The proposed decomposition pathway is illustrated in the following diagram:
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~150-175°C >175°C Aniline (CsHsNH2) Higher e
Aniline Oxalate Melting/Initial Decomposition Aniline + Oxalic Acid | _(Decomposition of Oxalic Acid) Carbon Dioxide (COz2) Oxidation/Fragmentation, Further decomposition products
(CeHsNH3)2C204| (gas/liquid phase) Carbon Monoxide (CO) (e.g., nitrogen oxides, aromatic fragments)
Water (H20)

Sample Preparation

Aniline Oxalate Sample
Weigh 5-10 mg

Place in Alumina Crucible

—_

Thermal Analysis
TGA-DSC Analysis TGA-MS Analysis
(10°C/min to 600°C) (Inert Atmosphere)

Data Interpretation

TGA Curve DSC Curve MS Data
(Mass Loss vs. Temp) (Heat Flow vs. Temp) (lon Current vs. Temp)
Results|

Decomposition Stages Endothermic/Exothermic Identification of

& Mass Loss (%) Events & Enthalpy Gaseous Products
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal
Decomposition Characteristics of Aniline Oxalate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15184371#thermal-decomposition-
characteristics-of-aniline-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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